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Compound of Interest

Compound Name: Ethyl 2-pyridylacetate

Cat. No.: B1294560 Get Quote

This guide provides a comprehensive overview of the key physical properties of Ethyl 2-
pyridylacetate, specifically its boiling point and density. The information is tailored for

researchers, scientists, and professionals in the field of drug development, presenting

quantitative data in a structured format, alongside relevant experimental methodologies.

Core Physical Properties
Ethyl 2-pyridylacetate is a liquid at room temperature. Its key physical characteristics are

summarized below.

Table 1: Physical Properties of Ethyl 2-pyridylacetate

Property Value Conditions

Boiling Point 70 °C at 0.05 mmHg[1][2]

109-112 °C at 6 mmHg[3]

135-137 °C at 28 mmHg[3]

142-144 °C at 40 mmHg[3]

Density 1.084 g/mL at 25 °C[1][2]

1.083 g/mL at 25 °C
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Experimental Methodologies
Synthesis and Purification

A common method for the synthesis of Ethyl 2-pyridylacetate involves the reaction of α-

picoline with phenyllithium, followed by carboxylation with dry ice, and subsequent esterification

with ethanol. The final product is purified by fractional distillation under reduced pressure,

which is also the method for determining the boiling point at various pressures.[3]

Experimental Protocol for Synthesis:

Preparation of Picolyllithium: α-Picoline is added dropwise to a solution of phenyllithium in

ether. The resulting dark red-brown solution of picolyllithium is stirred for an additional 30

minutes.[3]

Carboxylation: The picolyllithium solution is then poured slowly onto crushed dry ice.[3]

Esterification: After the removal of ether by distillation under reduced pressure, absolute

ethanol is added to the residue. The solution is then saturated with dry hydrogen chloride

while being cooled in an ice bath. The mixture is left to stand overnight.[3]

Work-up: The solvent is removed by distillation under reduced pressure. The residue is

dissolved in chloroform, and a paste of potassium carbonate in water is added. The mixture

is stirred vigorously just below the boiling point for one hour.[3]

Purification and Boiling Point Determination: The chloroform is decanted and then removed

by distillation. The final product, Ethyl 2-pyridylacetate, is obtained by fractional distillation

of the residue under reduced pressure.[3] The boiling points at different pressures (as listed

in Table 1) are recorded during this distillation process.

Density Measurement

While specific experimental details for the density measurement of Ethyl 2-pyridylacetate
were not found in the provided search results, the density of a liquid is typically determined

using standard laboratory techniques. These methods often involve the use of a pycnometer or

a digital density meter. The temperature is a critical parameter and is controlled, in this case, at

25 °C.[1][2]
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Logical Workflow for Synthesis
The synthesis of Ethyl 2-pyridylacetate can be visualized as a multi-step chemical process.
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Caption: Workflow for the synthesis of Ethyl 2-pyridylacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Ethyl 2-pyridylacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294560#physical-properties-of-ethyl-2-
pyridylacetate-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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